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Introduction

UM-164 is a potent, dual-specific small molecule inhibitor that has demonstrated significant
anti-tumor activity in preclinical studies, particularly in triple-negative breast cancer (TNBC) and
glioma.[1][2] Developed as a highly potent c-Src inhibitor, kinome-wide profiling has revealed
that UM-164 also effectively inhibits the p38 mitogen-activated protein kinase (MAPK) family.[1]
This dual activity is thought to contribute to its superior efficacy compared to monospecific c-
Src inhibitors.[1] This technical guide provides an in-depth overview of UM-164's target protein
binding, mechanism of action, and its effects on cellular signaling pathways, supported by
guantitative data and detailed experimental protocols.

Mechanism of Action: Targeting the Inactive Kinase
Conformation

A key feature of UM-164's mechanism of action is its ability to bind to the inactive "DFG-out"
conformation of its target kinases.[1] In this conformation, the aspartate (D), phenylalanine (F),
and glycine (G) motif, which is critical for kinase activity, is flipped from its active state position.
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This binding mode is distinct from many other kinase inhibitors that target the active
conformation. By stabilizing the inactive state, UM-164 not only blocks the catalytic activity of
the kinase but can also modulate its non-catalytic functions and cellular localization.[1]

Target Protein Binding and Selectivity

UM-164 is a highly potent inhibitor of c-Src, with a binding constant (Kd) of 2.7 nM.[3] Its dual
specificity also extends to the p38 MAPK isoforms, p38a and p38[3.[3] While comprehensive
kinome scan data is not publicly available in a structured format, studies indicate that the
primary targets of UM-164 are the Src and p38 kinase families.[1] Further research is needed
to fully elucidate the complete selectivity profile of UM-164 across the human kinome.

Quantitative Data Presentation
Table 1: Biochemical Binding Affinity of UM-164

. Binding Constant
Target Protein (Kd) Assay Method Reference

c-Src 2.7 nM Biochemical Assay [3]

Table 2: In Vitro Cytotoxicity of UM-164 in Cancer Cell
Lines
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. Cancer Exposure
Cell Line IC50/GI50 . Assay Reference
Type Time
TNBC
Triple- .
) ~50 nM Motility &
Negative . - _
MDA-MB-231 B . (IC50, motility  Not Specified  Invasion [3]
reas
& invasion) Assay
Cancer
Triple- -
] ~50 nM Motility &
Negative - . )
SUM 149 (IC50, motility  Not Specified  Invasion [3]
Breast
& invasion) Assay
Cancer
Triple-
Average of ) 160 nM ) )
Negative N Proliferation
TNBC cell (Average Not Specified [3]
] Breast Assay
lines GI50)
Cancer
Glioma
LN229 Glioma 10.07 uM 24 h CCKS8 Assay [4]
6.20 uM 48 h CCK8 Assay [4]
3.81 uM 72 h CCK8 Assay [4]
SF539 Glioma 3.75 uM 24 h CCKS8 Assay [4]
2.68 uM 48 h CCKS8 Assay [4]
1.23 uM 72h CCKS8 Assay [4]
GBM1492 .
] Glioblastoma 10 uM 24 h CCKS8 Assay [4]
(primary)

Signaling Pathways

The dual inhibition of c-Src and p38 MAPK by UM-164 has significant downstream effects on
key signaling pathways involved in cancer cell proliferation, survival, and migration. A notable
pathway modulated by UM-164 is the Hippo-YAP signaling pathway.[4]
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Caption: UM-164 inhibits c-Src and p38 MAPK, leading to YAP phosphorylation and
subsequent anti-proliferative effects.

Experimental Protocols
Biochemical Kinase Inhibition Assay (General Protocol)

This protocol provides a general framework for assessing the inhibitory activity of UM-164
against a target kinase in a biochemical format.
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Biochemical Kinase Inhibition Assay Workflow

Prepare Reagents:
- Kinase
- Substrate (e.g., peptide)
- ATP
- UM-164 (serial dilutions)
- Assay Buffer

Gncubate kinase with UM-164)
Initiate reaction by adding
ATP and substrate
Detect kinase activity
(e.g., phosphorylation of substrate)
Analyze data and
determine IC50

Click to download full resolution via product page

Caption: Workflow for a typical biochemical kinase inhibition assay.

Methodology:

« Reagent Preparation:
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o Prepare a stock solution of UM-164 in a suitable solvent (e.g., DMSO).
o Perform serial dilutions of UM-164 to obtain a range of concentrations for testing.

o Prepare solutions of the target kinase, a suitable substrate (e.g., a synthetic peptide), and
ATP in an appropriate assay buffer.

 Incubation:
o In a microplate, add the target kinase and the various dilutions of UM-164.

o Incubate for a predetermined period (e.g., 15-30 minutes) at a specific temperature (e.g.,
room temperature or 30°C) to allow for inhibitor binding.

e Reaction Initiation:
o Initiate the kinase reaction by adding a mixture of the substrate and ATP to each well.
e Detection:

o After a set reaction time, stop the reaction and measure the extent of substrate
phosphorylation. Detection methods can vary and include:

» Radiometric assays: Using 32P-labeled ATP and measuring the incorporation of the
radioactive phosphate into the substrate.

» Fluorescence-based assays: Using fluorescently labeled substrates or antibodies to
detect phosphorylation.

» Luminescence-based assays: Measuring ATP consumption, which is inversely
proportional to kinase inhibition.

o Data Analysis:
o Plot the percentage of kinase inhibition against the logarithm of the UM-164 concentration.

o Fit the data to a dose-response curve to determine the IC50 value, which is the
concentration of the inhibitor required to reduce kinase activity by 50%.
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Cell Viability Assay (CCK8/MTT Assay)

This protocol outlines the steps for determining the cytotoxic effects of UM-164 on cancer cell
lines using a colorimetric assay such as CCK8 or MTT.
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Cell Viability Assay Workflow (CCK8/MTT)

[Seed cells in a 96-well plate]

Y

[Allow cells to attach overnigh)

\
Treat cells with serial
dilutions of UM-164
Y

Incubate for a defined period
(e.qg., 24, 48, 72 hours)

Y

[Add CCK8 or MTT reageng

Y
Incubate to allow for
formazan crystal formation
IfMTT
Solubilize formazan crystals
[ (for MTT assay) ) fCcke
Read absorbance at the
appropriate wavelength

Y

Calculate cell viability and
determine IC50/GI150

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body-img#um-164-target-protein-binding-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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